1h-Benzo[g]indazole
Overview
Description
1h-Benzo[g]indazole is a useful research compound. Its molecular formula is C11H8N2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Materials Science : Oxadisilole-fused 1H-benzo[f]- and 1H-naphtho[2,3-f]indazoles are potential deep-blue emitters for OLED applications, offering high fluorescence quantum yields and good thermal stability (Zhang et al., 2013).
Anticancer Research : 1H-benzo[f]indazole-4,9-dione derivatives conjugated with C-protected amino acids exhibit promising antiproliferative activity, indicating their potential in developing new anticancer agents (Molinari et al., 2015).
Pharmaceutical Synthesis : A study showcased a highly C3-selective allylation reaction using CuH catalysis for efficient preparation of C3-allyl 1H-indazoles with quaternary stereocenters, beneficial for pharmaceuticals (Ye et al., 2019).
Antihyperglycemic Agent : 2H-benzo[e]indazole-5e shows potential as an antihyperglycemic agent, acting through IRS-1, Akt, and GSK-3 pathways (Taneja et al., 2017).
Antispermatogenic Activity : Halogenated 1-benzylindazole-3-carboxylic acids demonstrate potent antispermatogenic activity, impacting testicular weight and spermatogenesis (Corsi & Palazzo, 1976).
Diverse Therapeutic Applications : Novel synthetic routes for indazole motifs have been explored for potential antibacterial, anti-depressant, and anti-inflammatory pharmaceuticals, with applications also in anti-hypertensive and anti-cancer treatments (Gaikwad et al., 2015).
Cancer and Bacterial Treatment : New 6-nitro and 6-amino benzo[g]indazole derivatives exhibit antiproliferative and antibacterial activity against lung carcinoma cell lines and N. gonorrhoeae, without harming human red blood cells (Cuartas et al., 2019).
Properties
IUPAC Name |
1H-benzo[g]indazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2/c1-2-4-10-8(3-1)5-6-9-7-12-13-11(9)10/h1-7H,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAAGHUBILRENEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC3=C2NN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30616315 | |
Record name | 1H-Benzo[g]indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30616315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
233-41-0 | |
Record name | 1H-Benzo[g]indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30616315 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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